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Compound of Interest

Compound Name: 5-Bromo-2-isopropylpyridine

Cat. No.: B1286660

This document provides crucial safety and logistical guidance for the proper handling and
disposal of 5-Bromo-2-isopropylpyridine, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and environmental protection.

Disclaimer: This guide is based on general principles for halogenated organic compounds and
data from closely related substances. Always consult the official Safety Data Sheet (SDS)
provided by your supplier for 5-Bromo-2-isopropylpyridine and your institution's specific
Environmental Health & Safety (EHS) protocols before handling or disposal.

Immediate Safety and Handling Protocol

5-Bromo-2-isopropylpyridine, as a brominated heterocyclic compound, must be treated as
hazardous. Based on data for the closely related isomer 2-Bromo-5-isopropylpyridine, it should
be handled with care, assuming it may be harmful if swallowed, cause skin and eye irritation,
and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Use chemically resistant gloves (e.g., nitrile or butyl rubber).

e Body Protection: A fully-buttoned lab coat is mandatory.
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o Respiratory Protection: Handle only in a well-ventilated area or a certified chemical fume
hood to avoid inhalation of vapors or aerosols.[2][3]

Chemical and Physical Data Summary

While a comprehensive, verified Safety Data Sheet for 5-Bromo-2-isopropylpyridine was not
publicly available, the table below summarizes key identifiers for the compound and its isomer,
along with relevant hazard data from the isomer as a reference.

2-Bromo-5-
5-Bromo-2- . .
Property . . isopropylpyridine (Isomer
isopropylpyridine
Reference)
CAS Number 1159820-58-2[4] 1142197-16-7[1][5][6]
Molecular Formula CsH10BrN[4] CsH10BrN[5][6]
Molecular Weight 200.08 g/mol [4] 200.08 g/mol [5][6]
Data not available. Assumed
GHS Hazard Statements H302, H315, H319, H335[1]
hazardous.
GHS Pictogram Data not available. GHSO07 (Exclamation Mark)[1]
Signal Word Data not available. Warning[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Step-by-Step Disposal Procedure

The proper disposal of 5-Bromo-2-isopropylpyridine is critical and must be managed through
your institution's hazardous waste program. As a halogenated organic compound, it requires
specific segregation and handling.[2]
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. Waste Identification and Segregation:

Identify: Classify any material contaminated with 5-Bromo-2-isopropylpyridine (e.g., pure
substance, solutions, contaminated labware) as "Halogenated Organic Waste."[2]

Segregate: It is imperative to keep halogenated waste separate from non-halogenated
organic waste.[7] Mixing these waste streams can increase disposal costs and complexity.

Do Not Mix: Never combine this waste with incompatible materials such as acids, bases,
strong oxidizing agents, or heavy metals.[7]

. Waste Collection and Containment:

Container: Use only designated, compatible, and properly sealed hazardous waste
containers. The container must be leak-proof and have a secure, threaded cap.

Labeling: Affix a hazardous waste label to the container before adding the first drop of waste.

[1]

Content Identification: Clearly write the full chemical name, "5-Bromo-2-isopropylpyridine,
and list any other chemical constituents with their approximate percentages on the label. Do
not use abbreviations.[1]

. Storage Prior to Disposal:

Location: Store the sealed waste container in a designated satellite accumulation area, such
as a secondary containment bin within a fume hood or a ventilated cabinet.

Environment: Keep the storage area cool, dry, and away from sources of ignition.[3]
Closure: Keep the waste container closed at all times except when actively adding waste.[7]
. Arranging for Disposal:

Contact EHS: Follow your institution's procedures to request a hazardous waste pickup from
the Environmental Health & Safety (EHS) department.
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o Documentation: Ensure all paperwork is completed accurately as required by your EHS
office and local regulations.

e Regulatory Compliance: The ultimate disposal method, likely incineration at a licensed
facility, will be managed by your institution to comply with all federal, state, and local
regulations.[3]

Spill Management Protocol

In the event of a spill, prioritize personal safety and containment.
o Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[3]

o Clean the spill area with an appropriate solvent and decontaminate.
e Large Spills:

o Evacuate the area immediately.

o Alert your institution's EHS or emergency response team.

o Prevent entry into the area and ensure it is properly ventilated.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and required steps for the proper
disposal of 5-Bromo-2-isopropylpyridine.
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Caption: Workflow for the disposal of 5-Bromo-2-isopropylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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